Cas no 2055198-05-3 (Sulfo DBCO-PEG4-Amine)

• Product Name: Sulfo DBCO-PEG4-Amine
• CAS No: 2055198-05-3
• MF: C₃₂H₄₂N₄O₁₀S
• MW: 674.761687755585
• MDL: MFCD30458045
• CID: 3044602
• Update Time: 2025-05-20

Sulfo DBCO-PEG4-Amine Chemical and Physical Properties

Names and Identifiers

• Sulfo DBCO-PEG4-amine
• DBCO-Sulfo-PEG(4)-NH2
• 12,15,18,21-Tetraoxa-4,8-diazatricosane-6-sulfonic acid, 23-amino-1-(11,12-dihydrodibenz[b,f]azocin-5(6H)-yl)-1,5,9-trioxo-
• Sulfo DBCO-PEG4-NH2
• Sulfo DBCO-PEG4-Amine

• MDL： MFCD30458045
• Inchi： 1S/C32H42N4O10S/c33-13-16-44-18-20-46-22-21-45-19-17-43-15-12-30(37)35-23-29(47(40,41)42)32(39)34-14-11-31(38)36-24-27-7-2-1-5-25(27)9-10-26-6-3-4-8-28(26)36/h1-8,29H,11-24,33H2,(H,34,39)(H,35,37)(H,40,41,42)
• InChI Key： STVKRTXHJIWDHK-UHFFFAOYSA-N
• SMILES： S(C(C(NCCC(N1C2C=CC=CC=2C#CC2C=CC=CC=2C1)=O)=O)CNC(CCOCCOCCOCCOCCN)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 674.26216472 g/mol
• Monoisotopic Mass: 674.26216472 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 21
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 204
• Molecular Weight: 674.8

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 0.34±0.50(Predicted)

Additional information on Sulfo DBCO-PEG4-Amine

Sulfo DBCO-PEG4-Amine: A Comprehensive Overview

Sulfo DBCO-PEG4-Amine (CAS No. 2055198-05-3) is a versatile compound that has gained significant attention in the fields of biochemistry, pharmacology, and materials science. This compound is a derivative of DBCO (1,2,3-triazole), a widely used click chemistry reagent, combined with a PEG (polyethylene glycol) chain and an amine functional group. The unique combination of these moieties makes it an ideal tool for various applications, including drug delivery, bioconjugation, and imaging.

The Sulfo group in Sulfo DBCO-PEG4-Amine serves as a water-solubilizing agent, enhancing the compound's ability to dissolve in aqueous environments. This property is particularly advantageous in biological systems where water solubility is critical for functionality. The DBCO moiety, on the other hand, is known for its high reactivity in click chemistry reactions, enabling efficient conjugation with other molecules such as peptides, proteins, and nucleic acids.

In recent years, there has been a surge in research focusing on the use of Sulfo DBCO-PEG4-Amine in drug delivery systems. Studies have demonstrated its potential as a carrier for therapeutic agents, where the PEG chain acts as a stealth layer to evade the immune system while the amine group facilitates the attachment of drugs or targeting ligands. For instance, researchers have explored its use in delivering anticancer drugs to tumor sites with high precision.

Beyond drug delivery, Sulfo DBCO-PEG4-Amine has also found applications in bioimaging. Its ability to conjugate with fluorescent dyes or contrast agents makes it a valuable tool for tracking biological processes in real-time. Recent advancements have highlighted its role in enhancing the sensitivity and specificity of diagnostic assays.

The synthesis of Sulfo DBCO-PEG4-Amine involves a multi-step process that includes click chemistry reactions and functionalization of PEG chains. Researchers have optimized these processes to improve yield and purity, ensuring that the compound meets the stringent requirements of biomedical applications.

In conclusion, Sulfo DBCO-PEG4-Amine (CAS No. 2055198-05-3) is a multifunctional compound with immense potential in various scientific and medical fields. Its unique properties make it an indispensable tool for researchers aiming to develop innovative solutions in drug delivery, bioconjugation, and imaging.